Cas no 1805993-66-1 (Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate
• CAS No: 1805993-66-1
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4889054
• Update Time: 2025-07-30

Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate

• Inchi： 1S/C9H10F2N2O3/c1-16-9(15)4-2-5(8(10)11)13-6(3-12)7(4)14/h2,8,14H,3,12H2,1H3
• InChI Key： QOCZQEVCQZUYBQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OC)=C(C(CN)=N1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.5
• Topological Polar Surface Area: 85.4

Additional information on Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate

Methyl 2-(Aminomethyl)-6-(Difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS No. 1805993-66-1): An Overview

Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS No. 1805993-66-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. The combination of an aminomethyl group, difluoromethyl moiety, and a hydroxypyridine scaffold makes it a promising candidate for further investigation.

The chemical structure of Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate is defined by its molecular formula C₁₁H₁₂F₂N₂O₃. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. The hydroxypyridine scaffold, a common motif in many bioactive compounds, contributes to the compound's stability and solubility, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. Kinase inhibitors are a class of drugs that have revolutionized cancer therapy by targeting key signaling pathways that drive tumor growth and survival. The ability of Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate to selectively inhibit these kinases suggests its potential as a novel anticancer agent.

In addition to its anticancer properties, Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate has also shown promise in the treatment of neurological disorders. Studies conducted in animal models have demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects. This is particularly significant given the limited number of effective treatments available for conditions such as Alzheimer's disease and Parkinson's disease. The mechanism by which Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate exerts its neuroprotective effects is not yet fully understood, but it is believed to involve modulation of oxidative stress and inflammation pathways.

The pharmacokinetic properties of Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and long half-life make it suitable for chronic administration, which is often required for treating chronic diseases such as cancer and neurological disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, Methyl 2-(aminomethyl)-6-(difluoromethyl)-3-hydroxypyridine-4-carboxylate (CAS No. 1805993-66-1) represents a promising lead compound in the development of new therapeutic agents for cancer and neurological disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing medical treatments for these challenging conditions.